![molecular formula C16H20N4O2S B4876791 2-{[4-allyl-5-(4-ethoxybenzyl)-4H-1,2,4-triazol-3-yl]thio}acetamide](/img/structure/B4876791.png)
2-{[4-allyl-5-(4-ethoxybenzyl)-4H-1,2,4-triazol-3-yl]thio}acetamide
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Overview
Description
2-{[4-allyl-5-(4-ethoxybenzyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties.
Mechanism of Action
The mechanism of action of 2-{[4-allyl-5-(4-ethoxybenzyl)-4H-1,2,4-triazol-3-yl]thio}acetamide is not fully understood. However, it is believed to work by interfering with the normal functioning of the target cells. The compound may bind to specific receptors or enzymes, leading to inhibition of their activity. This, in turn, can lead to cell death or inhibition of growth.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It can inhibit the growth of microorganisms, induce apoptosis in cancer cells, and modulate the immune response. In addition, it has been shown to have antioxidant properties, which may help protect cells from oxidative damage.
Advantages and Limitations for Lab Experiments
One advantage of using 2-{[4-allyl-5-(4-ethoxybenzyl)-4H-1,2,4-triazol-3-yl]thio}acetamide in lab experiments is its broad spectrum of activity. It has been shown to be effective against a range of microorganisms and cancer cells, making it a useful tool for researchers studying these areas. However, one limitation is the lack of information on its toxicity and potential side effects. Further studies are needed to determine the safety of this compound.
Future Directions
There are several future directions for research on 2-{[4-allyl-5-(4-ethoxybenzyl)-4H-1,2,4-triazol-3-yl]thio}acetamide. One area of interest is its potential as a therapeutic agent for infectious diseases and cancer. Further studies are needed to determine its efficacy and safety in animal models and clinical trials. In addition, the compound may have applications in other areas, such as agriculture and food preservation. Further research is needed to explore these potential uses.
Synthesis Methods
The synthesis of 2-{[4-allyl-5-(4-ethoxybenzyl)-4H-1,2,4-triazol-3-yl]thio}acetamide involves a series of chemical reactions. The starting materials include allyl bromide, 4-ethoxybenzylamine, and thioacetamide. These compounds are reacted in the presence of a catalyst, such as copper powder or palladium on carbon, to yield the desired product. The synthesis method has been optimized to yield high purity and yield of the product.
Scientific Research Applications
2-{[4-allyl-5-(4-ethoxybenzyl)-4H-1,2,4-triazol-3-yl]thio}acetamide has been studied for its potential therapeutic properties. It has been shown to have antimicrobial, antifungal, and anticancer activities. The compound has been tested against a variety of microorganisms, including bacteria and fungi, and has shown promising results in inhibiting their growth. In addition, it has been shown to induce apoptosis in cancer cells, making it a potential candidate for cancer therapy.
Properties
IUPAC Name |
2-[[5-[(4-ethoxyphenyl)methyl]-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N4O2S/c1-3-9-20-15(18-19-16(20)23-11-14(17)21)10-12-5-7-13(8-6-12)22-4-2/h3,5-8H,1,4,9-11H2,2H3,(H2,17,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CWMLLNPJRQCYDR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)CC2=NN=C(N2CC=C)SCC(=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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